Cas no 2171270-11-2 (3,5-dibromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid)

• Product Name: 3,5-dibromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• CAS No: 2171270-11-2
• MF: C₂₆H₂₂Br₂N₂O₅
• MW: 602.271285533905
• CID: 6006440
• PubChem ID: 165550917
• Update Time: 2025-10-30

3,5-dibromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-dibromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• 3,5-dibromo-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
• 2171270-11-2
• EN300-1483689

• Inchi： 1S/C26H22Br2N2O5/c1-2-22(24(31)30-23-19(25(32)33)11-14(27)12-21(23)28)29-26(34)35-13-20-17-9-5-3-7-15(17)16-8-4-6-10-18(16)20/h3-12,20,22H,2,13H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t22-/m1/s1
• InChI Key： KVTRHRFPZPLXND-JOCHJYFZSA-N
• SMILES： BrC1=CC(=CC(C(=O)O)=C1NC([C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)Br

Computed Properties

• Exact Mass: 601.98750g/mol
• Monoisotopic Mass: 599.98955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 105Ų

Additional information on 3,5-dibromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid

Recent Advances in the Study of 3,5-Dibromo-2-(2R)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic Acid (CAS: 2171270-11-2)

The compound 3,5-dibromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS: 2171270-11-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including dibromo substitution and a fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in various applications, particularly in peptide synthesis and drug development. Recent studies have explored its utility as a building block for novel therapeutics, leveraging its reactivity and stability under diverse conditions.

One of the key areas of investigation has been the role of this compound in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids, and the incorporation of 3,5-dibromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid into peptide chains has been demonstrated to enhance the efficiency of synthesis. Researchers have reported that the dibromo substitution imparts additional stability to the intermediate products, reducing side reactions and improving yields. This is particularly valuable in the synthesis of complex peptides with therapeutic potential, such as antimicrobial peptides and hormone analogs.

In addition to its applications in peptide synthesis, recent studies have explored the pharmacological properties of derivatives of this compound. Preliminary in vitro assays have indicated that certain derivatives exhibit notable bioactivity, including anti-inflammatory and anticancer effects. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate specific signaling pathways involved in inflammation, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs. Further mechanistic studies are underway to elucidate the precise molecular targets and pathways involved.

The chemical stability and reactivity of 3,5-dibromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid have also been subjects of recent research. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have been employed to characterize its behavior under various conditions. These studies have provided valuable insights into the compound's degradation pathways and optimal storage conditions, which are critical for its practical application in laboratory and industrial settings.

Looking ahead, the potential of this compound extends beyond its current applications. Researchers are investigating its use in the development of targeted drug delivery systems, where its structural features could be exploited to enhance the specificity and efficacy of therapeutic agents. Additionally, its role in the synthesis of peptidomimetics—molecules that mimic the biological activity of peptides—is an area of growing interest. These advancements underscore the versatility and significance of 3,5-dibromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid in contemporary chemical biology and pharmaceutical research.

In conclusion, the compound 3,5-dibromo-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS: 2171270-11-2) represents a valuable tool in peptide synthesis and a promising candidate for drug development. Recent studies have highlighted its stability, reactivity, and bioactivity, paving the way for further exploration and application in the field. As research continues, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutics.